Cas no 2034381-31-0 (5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide
• CAS No: 2034381-31-0
• MF: C₁₅H₁₃ClN₄O₂S
• MW: 348.807320356369
• CID: 5334506
• Update Time: 2025-05-22

5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide
• 5-chloro-2-methoxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]benzamide
• 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide

• Inchi： 1S/C15H13ClN4O2S/c1-22-13-5-4-10(16)7-12(13)15(21)17-8-11-9-20(19-18-11)14-3-2-6-23-14/h2-7,9H,8H2,1H3,(H,17,21)
• InChI Key： NXFIMLHZIQRXQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCC1=CN(C2=CC=CS2)N=N1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 2.8
• Topological Polar Surface Area: 97.3

Additional information on 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide

Comprehensive Guide to 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide (CAS No. 2034381-31-0)

5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide (CAS 2034381-31-0) is a novel heterocyclic compound gaining attention in medicinal chemistry and pharmaceutical research. This benzamide derivative features a unique molecular architecture combining thiophene and triazole moieties, making it particularly interesting for drug discovery applications. Researchers are increasingly investigating this compound for its potential biological activities and synthetic versatility.

The molecular structure of 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide contains several pharmacologically relevant functional groups. The chloro-methoxy benzamide core is known to contribute to metabolic stability, while the thiophene-triazole combination offers opportunities for diverse molecular interactions. Current studies focus on its potential as a kinase inhibitor or modulator of protein-protein interactions, aligning with trending research in targeted therapies.

Recent scientific literature highlights growing interest in triazole-containing compounds like 2034381-31-0 due to their balanced physicochemical properties. The compound's moderate lipophilicity (predicted LogP ~2.5) and molecular weight (~348 g/mol) position it within the desirable range for drug-like molecules, answering frequent queries about its bioavailability potential. Researchers particularly value the click chemistry compatibility of its triazole moiety for further structural modifications.

Synthetic approaches to 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide typically involve copper-catalyzed azide-alkyne cycloaddition (CuAAC), addressing common search terms about its preparation. The process usually starts from 5-chloro-2-methoxybenzoic acid, proceeding through amide coupling with propargylamine, followed by triazole formation with 2-azidothiophene. This synthetic route reflects current trends in efficient heterocycle construction methodologies.

Analytical characterization of CAS 2034381-31-0 typically includes HPLC purity assessment (>95%), NMR spectroscopy (1H, 13C), and mass spectrometry. The compound shows good stability under standard storage conditions (room temperature, protected from light), a frequent concern among researchers. Its solubility profile (soluble in DMSO, moderately soluble in ethanol) makes it suitable for various biological screening assays.

The pharmaceutical industry shows increasing interest in thiophene-triazole benzamide derivatives like 2034381-31-0 for their potential in addressing challenging therapeutic targets. Recent patent analyses reveal growing IP activity around similar structures, particularly for inflammatory and metabolic disorders. This aligns with current drug development trends favoring multi-target approaches and privileged scaffolds.

Safety and handling studies indicate that 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide requires standard laboratory precautions. While not classified as high-risk, proper PPE (gloves, eye protection) is recommended when handling the powder form, addressing common workplace safety queries. The compound's environmental impact appears minimal based on preliminary ecotoxicity assessments.

Future research directions for CAS 2034381-31-0 may explore its potential in emerging areas like targeted protein degradation or covalent inhibitor design. The compound's modular structure allows for systematic SAR studies, a hot topic in current medicinal chemistry. Computational modeling suggests several potential biological targets worth experimental validation.

Market availability of 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide has expanded recently, with several specialty chemical suppliers offering milligram to gram quantities. Pricing trends reflect its status as a research-grade compound, with costs varying by purity and supplier. The growing demand mirrors increased research into triazole-based bioactive molecules across academic and industrial settings.

Regulatory status of 2034381-31-0 currently falls under general laboratory chemicals in most jurisdictions. Researchers should consult local regulations regarding transportation and disposal, a common question among international collaborators. The compound doesn't appear on major controlled substance lists or chemical weapons conventions.

Comparative analyses with similar benzamide-triazole hybrids suggest 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide offers distinct advantages in synthetic accessibility and derivatization potential. Its balanced polarity makes it particularly suitable for fragment-based drug discovery approaches, addressing current industry needs for versatile screening compounds.

Technical challenges in working with CAS 2034381-31-0 primarily involve its characterization in complex biological matrices, a frequent research hurdle. Advanced analytical methods like LC-MS/MS are often employed to track the compound in metabolic studies. These practical considerations respond to common experimental protocol questions in research forums.

The scientific community continues to explore novel applications for thiophene-triazole benzamide derivatives, with 2034381-31-0 serving as an important structural prototype. Recent conference presentations highlight its utility as a molecular scaffold for diversity-oriented synthesis, particularly in academic drug discovery initiatives.

Quality control standards for 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide typically require comprehensive analytical documentation, including chromatographic purity certificates and batch-specific characterization data. These standards address purchaser concerns about compound authenticity and reproducibility in different research settings.

Emerging computational studies suggest interesting physicochemical properties of 2034381-31-0, including predicted membrane permeability and moderate plasma protein binding. These in silico analyses help prioritize experimental studies, responding to the growing integration of computational and experimental approaches in modern chemical research.

In conclusion, 5-chloro-2-methoxy-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide (CAS 2034381-31-0) represents a promising chemical entity with diverse research applications. Its unique structural features and growing scientific interest position it as a valuable compound for various investigations in medicinal chemistry and drug discovery.